3-Chloro-4'-(1,3-dioxolan-2-YL)-4-fluorobenzophenone
Overview
Description
Scientific Research Applications
Quantum Chemical Studies
The compound 3-Chloro-4'-(1,3-dioxolan-2-YL)-4-fluorobenzophenone has been utilized in quantum chemical studies. For example, researchers synthesized and analyzed similar benzophenone derivatives for their molecular geometry and chemical reactivity. These studies involved quantum chemical calculations using methods like B3LYP with 6-311G basis set in gas phase. Such analyses are crucial for understanding the chemical properties and reactivity of these compounds (Satheeshkumar et al., 2017).
Intermediate in Fungicide Synthesis
This chemical is also significant as an intermediate in the synthesis of fungicides. A study described the synthesis of a derivative of this compound, demonstrating its role in the production of difenoconazole, a fungicide. This process is characterized by easy reaction conditions and uses affordable reagents, highlighting the compound's practical applications in agriculture (Xie Wei-sheng, 2007).
Vibrational Spectroscopy
Vibrational spectroscopy is another area where derivatives of this compound are studied. The analysis of vibrational frequencies and thermodynamic properties of similar benzophenone compounds using techniques like FT-Raman and FT-IR spectra can provide insights into their physical and chemical characteristics (Chaitanya et al., 2011).
HPLC Analysis
High-performance liquid chromatography (HPLC) has been used to analyze derivatives of this compound. This method allows for quantitative and qualitative analysis, essential for ensuring the purity and concentration of these compounds in various applications (Li Hong-jin, 2007).
Safety and Hazards
properties
IUPAC Name |
(3-chloro-4-fluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClFO3/c17-13-9-12(5-6-14(13)18)15(19)10-1-3-11(4-2-10)16-20-7-8-21-16/h1-6,9,16H,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZBJQVXBLYOMIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)C2=CC=C(C=C2)C(=O)C3=CC(=C(C=C3)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50645122 |
Source
|
| Record name | (3-Chloro-4-fluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50645122 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898760-40-2 |
Source
|
| Record name | (3-Chloro-4-fluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50645122 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
